3,4-dichloro-N-{2-[(isobutylamino)carbonyl]phenyl}benzamide

• IUPAC Name: 3,4-dichloro-N-[2-(2-methylpropylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C18H18Cl2N2O2/c1-11(2)10-21-18(24)13-5-3-4-6-16(13)22-17(23)12-7-8-14(19)15(20)9-12/h3-9,11H,10H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: PVVZFZIFHYSGPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C18H18Cl2N2O2
• Molecular Weight: 365.2 g/mol

Description

Benzamides are a class of compounds containing a carboxamido (NHCO) functional group attached to a benzene ring. They are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of carboxylic acids and amines under certain conditions. For example, one method involves the use of a Lewis acidic ionic liquid immobilized on diatomite earth under ultrasonic irradiation.

Molecular Structure Analysis

The molecular structure of benzamides typically consists of a benzene ring attached to a carboxamido functional group. The exact structure would depend on the specific substituents attached to the benzene ring and the carboxamido group.

Chemical Reactions Analysis

The chemical reactions involving benzamides would depend on the specific substituents attached to the benzene ring and the carboxamido group. Generally, benzamides can undergo reactions typical of both carboxamides and aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides, such as their melting point, boiling point, and solubility, would depend on their specific structure.

Mechanism of Action

The mechanism of action of benzamides would depend on their specific structure and the context in which they are used. For example, in a pharmaceutical context, the mechanism of action would depend on the specific biological target of the benzamide compound.

Safety and Hazards

The safety and hazards associated with benzamides would depend on their specific structure. Some benzamides may be harmful if swallowed, inhaled, or in contact with skin, and may also pose environmental hazards.

Future Directions

The future directions for research on benzamides could involve the development of new synthesis methods, the discovery of new applications, and the investigation of their biological activity.